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Compound of Interest

Compound Name: Pentafluorophenol-D

Cat. No.: B027972 Get Quote

Essential Safety and Handling Guide for
Pentafluorophenol-D
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling Pentafluorophenol-D
in a laboratory setting. Adherence to these procedures is essential to ensure personal safety

and proper disposal.

Disclaimer: No specific Safety Data Sheet (SDS) for Pentafluorophenol-D was found. The

following information is based on the SDS for Pentafluorophenol (CAS 771-61-9). Given the

chemical similarities, the safety precautions are considered applicable to the deuterated form.

Immediate Safety Information
Pentafluorophenol-D is harmful if swallowed, in contact with skin, or if inhaled.[1][2] It causes

skin irritation and serious eye irritation.[1] It may also cause respiratory irritation.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for

Pentafluorophenol.
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Property Value

CAS Number 771-61-9

Molecular Formula C₆HF₅O

Boiling Point 143 °C (lit.)

Melting Point 34-36 °C (lit.)

Flash Point 72 °C (161.6 °F)

Operational Plan: Handling Pentafluorophenol-D
A systematic approach to handling Pentafluorophenol-D is crucial for minimizing exposure

risk. The following step-by-step guidance outlines the necessary procedures for personal

protective equipment (PPE) selection and chemical handling.

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is the first line of defense against exposure.

Eye and Face Protection:

Wear chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[3]

In addition to goggles, use a face shield when there is a risk of splashing.[4]

Hand Protection:

Wear chemical-impermeable gloves.[3] Gloves must be inspected prior to use.[3]

For incidental contact, double nitrile gloves are recommended.

For direct handling or potential for significant contact, heavy-duty gloves such as butyl

rubber or neoprene should be worn.

Skin and Body Protection:

Wear a lab coat.
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Wear fire/flame resistant and impervious clothing.[3]

Ensure legs and feet are covered with long pants and closed-toe shoes.

Respiratory Protection:

Handle Pentafluorophenol-D in a well-ventilated area, preferably a chemical fume hood.

[3][5]

If ventilation is inadequate, use a NIOSH-approved respirator with an appropriate cartridge

for organic vapors.

Chemical Handling Protocol
Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Designate a specific area within a chemical fume hood for handling.

Have spill cleanup materials readily available.

Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Do not eat, drink, or smoke when using this product.[1]

Keep the container tightly closed when not in use.

Post-Handling:

Wash hands thoroughly after handling.[1]

Clean the work area and any contaminated equipment.

Remove and properly store or dispose of PPE.
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Disposal Plan
Proper disposal of Pentafluorophenol-D and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing Pentafluorophenol-D, including contaminated PPE and

absorbent materials, in a designated and clearly labeled hazardous waste container.

Keep the chemical in suitable and closed containers for disposal.[3]

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Disposal:

Dispose of the hazardous waste through a licensed and certified waste disposal company.

Adhere to all local, state, and federal regulations for hazardous waste disposal.

Do not let the chemical enter drains.[3]

Visual Guides
The following diagrams illustrate key procedural workflows for handling Pentafluorophenol-D.
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Eye/Face Protection Hand Protection Body Protection Respiratory Protection

Task: Handling Pentafluorophenol-D

Assess Risk of Exposure
(Splash, Dust, Aerosol)

Select Eye/Face Protection

All handling

Select Hand Protection

All handling

Select Body Protection

All handling

Select Respiratory Protection

All handling

Chemical Goggles Face Shield (in addition to goggles)

If splash risk

Double Nitrile Gloves
(Incidental Contact)

Butyl/Neoprene Gloves
(Direct Contact)

If direct contact

Lab Coat Chemical Resistant Apron

If splash risk

Chemical Fume Hood NIOSH-Approved Respirator

If inadequate ventilation

Proceed with Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for Pentafluorophenol-D.
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Pentafluorophenol-D Spill Occurs

Evacuate Immediate Area

Alert Supervisor and EHS

Don Appropriate PPE
(Gloves, Goggles, Respirator, etc.)

Contain the Spill with Absorbent Material

Collect Absorbed Material

Package Waste in a Labeled, Sealed Container

Decontaminate the Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b027972?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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